Cas no 1394798-57-2 (N-(1-cyano-1,2-dimethylpropyl)-3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)prop-2-enamide)

N-(1-cyano-1,2-dimethylpropyl)-3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)prop-2-enamide structure
1394798-57-2 structure
Product Name:N-(1-cyano-1,2-dimethylpropyl)-3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)prop-2-enamide
CAS No:1394798-57-2
MF:C20H24N4O
MW:336.430764198303
CID:6469721
PubChem ID:75535301
Update Time:2025-07-14

N-(1-cyano-1,2-dimethylpropyl)-3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • EN300-26687092
    • (E)-N-(2-Cyano-3-methylbutan-2-yl)-3-(3,5-dimethyl-1-phenylpyrazol-4-yl)prop-2-enamide
    • Z203728718
    • N-(1-cyano-1,2-dimethylpropyl)-3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)prop-2-enamide
    • 1394798-57-2
    • Inchi: 1S/C20H24N4O/c1-14(2)20(5,13-21)22-19(25)12-11-18-15(3)23-24(16(18)4)17-9-7-6-8-10-17/h6-12,14H,1-5H3,(H,22,25)/b12-11+
    • InChI Key: ICHBNRNGRVSFGF-VAWYXSNFSA-N
    • SMILES: O=C(/C=C/C1C(C)=NN(C2C=CC=CC=2)C=1C)NC(C#N)(C)C(C)C

Computed Properties

  • Exact Mass: 336.19501140g/mol
  • Monoisotopic Mass: 336.19501140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 543
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 70.7Ų

N-(1-cyano-1,2-dimethylpropyl)-3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26687092-0.05g
N-(1-cyano-1,2-dimethylpropyl)-3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)prop-2-enamide
1394798-57-2 95.0%
0.05g
$212.0 2025-03-20

Additional information on N-(1-cyano-1,2-dimethylpropyl)-3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)prop-2-enamide

Professional Introduction to N-(1-cyano-1,2-dimethylpropyl)-3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)prop-2-enamide (CAS No. 1394798-57-2)

N-(1-cyano-1,2-dimethylpropyl)-3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)prop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1394798-57-2, represents a convergence of advanced chemical synthesis and pharmacological research. Its molecular structure incorporates a variety of functional groups that make it a promising candidate for further investigation in drug discovery and development.

The primary focus of this introduction is to provide a comprehensive overview of the compound, emphasizing its chemical properties, synthetic pathways, and most notably, its applications in contemporary biomedical research. The discussion will delve into the latest advancements in the field, highlighting how this molecule fits into the broader landscape of medicinal chemistry.

The compound's structure is characterized by a prop-2-enamide moiety linked to a cyano-substituted isobutyl group. This particular arrangement of atoms imparts unique electronic and steric properties that can influence its reactivity and interactions with biological targets. The presence of the cyano group, for instance, can enhance electrophilicity, making the molecule more susceptible to nucleophilic attack in various biochemical pathways. Simultaneously, the amide bond serves as a crucial pharmacophore, often involved in hydrogen bonding interactions with proteins and enzymes.

Beyond its core structure, the incorporation of a 3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl group adds another layer of complexity. Pyrazole derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The dimethyl substitution at the 3 and 5 positions enhances lipophilicity, potentially improving membrane permeability and oral bioavailability. The phenyl ring further contributes to hydrophobic interactions, which can be critical for binding affinity in drug-receptor interactions.

The synthesis of N-(1-cyano-1,2-dimethylpropyl)-3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)prop-2-enamide involves multiple steps that require precise control over reaction conditions and reagent selection. One common synthetic route begins with the condensation of an appropriate acrylamide derivative with a cyanated isobutyl halide. Subsequent functionalization introduces the pyrazole moiety through cyclocondensation or nucleophilic substitution reactions. Each step must be carefully optimized to ensure high yield and purity.

In recent years, there has been growing interest in leveraging computational methods to predict and enhance the biological activity of novel compounds like N-(1-cyano-1,2-dimethylpropyl)-3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)prop-2-enamide. Molecular docking studies have shown that this compound can interact with various biological targets with high affinity. For instance, preliminary simulations suggest potential binding to enzymes involved in metabolic pathways relevant to cancer progression. These findings align with ongoing research efforts aimed at identifying small-molecule inhibitors that can modulate these pathways effectively.

The pharmacological profile of this compound is still under investigation, but early studies indicate promising results in several disease models. Its ability to modulate enzyme activity and interact with cellular receptors makes it a valuable tool for exploring new therapeutic strategies. Researchers are particularly interested in its potential applications in oncology and neurology due to the involvement of pyrazole derivatives in these fields.

The chemical stability and solubility profile of N-(1-cyano-1,2-dimethylpropyl)-3-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yll)prop-2-enamide are critical factors that must be considered during both synthesis and application. Stability studies have revealed that the compound exhibits good shelf life under controlled conditions but may degrade under extreme pH or temperature variations. Solubility tests indicate moderate solubility in organic solvents such as DMSO and methanol but limited solubility in water. These characteristics influence formulation design for various applications.

In conclusion, N-(1-cyano-1,2-dimethylpropyl)-3-(3,5-dimethyl-lphenyl-lH-pyrazol-l4-yll)prop--enamide (CAS No. 1394798--57--2) represents an exciting advancement in pharmaceutical chemistry with significant potential for future medical applications. Its unique structural features combined with promising biological activities make it a compelling subject for further research. As computational methods continue to refine drug discovery processes:

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd